Cas no 2098154-62-0 ((Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide
• CAS No: 2098154-62-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 5040031
• Update Time: 2025-07-15

(Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptane-3-ethanimidamide, N,6-dihydroxy-
• (Z)-N'-Hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide
• (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide

• Inchi： 1S/C8H15N3O2/c9-7(10-13)4-11-2-5-1-6(3-11)8(5)12/h5-6,8,12-13H,1-4H2,(H2,9,10)
• InChI Key： CVISGXOHAHHEGN-UHFFFAOYSA-N
• SMILES： C12CC(C1O)CN(CC(NO)=N)C2

Additional information on (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide

Introduction to (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2098154-62-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The full name, (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide, provides a detailed insight into its chemical composition and functional groups, which are critical for understanding its behavior and applications.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds that exhibit promising pharmacological properties. Among these, azabicycloalkanes have emerged as a particularly interesting class of molecules due to their ability to mimic natural scaffolds found in bioactive compounds. The presence of a bicyclic structure in (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide not only contributes to its complex molecular architecture but also opens up possibilities for diverse interactions with biological targets.

The compound's structure features several key functional groups, including hydroxyl and amide moieties, which are known to play crucial roles in modulating biological activity. The hydroxyl groups, located at the 6-position of the azabicyclo[3.1.1]heptane ring and the 2-position of the acetimidamide moiety, are particularly noteworthy as they can engage in hydrogen bonding interactions, a common mechanism of action for many pharmaceuticals. Additionally, the amide group provides a site for further derivatization, allowing for the creation of analogs with tailored properties.

Recent studies have highlighted the importance of azabicycloalkanes in drug discovery, demonstrating their potential as scaffolds for developing molecules with enhanced binding affinity and selectivity. For instance, derivatives of azabicyclo[3.1.1]heptane have been shown to interact with enzymes and receptors in ways that could lead to novel therapeutic interventions. The compound (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide, with its unique combination of functional groups, is well-positioned to contribute to this growing field.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex cyclic frameworks with precise functionalization. The use of advanced synthetic techniques has enabled researchers to access this molecule efficiently, paving the way for further exploration of its properties and potential applications. The stereochemistry of the (Z)-configuration is particularly important, as it can influence the molecule's interaction with biological targets and its overall pharmacological profile.

In terms of biological activity, preliminary studies suggest that (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide may exhibit properties relevant to various therapeutic areas. The presence of hydroxyl groups suggests potential interactions with proteins and nucleic acids, while the amide moiety could modulate enzyme activity or receptor binding. These findings are consistent with broader trends in drug discovery, where molecules with multiple functional groups are often more versatile and effective.

The compound's potential is further underscored by its structural similarity to known bioactive molecules, which can serve as starting points for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the compound's activity against a wide range of biological targets. This approach has been instrumental in identifying lead compounds for further development and optimization.

As research continues to evolve, the applications of compounds like (Z)-N'-hydroxy-2-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide are likely to expand beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features and functional groups present in this molecule make it a valuable building block for designing novel materials with specific properties.

In conclusion, the compound with CAS number 2098154-62-0 represents a significant advancement in chemical biology and drug discovery. Its intricate structure, characterized by an azabicyclo[3.1.1]heptane core and multiple functional groups, positions it as a promising candidate for developing new therapeutic agents. As research progresses, we can expect to see further exploration of its properties and applications, contributing to the continued growth of this exciting field.